N-methyl-N-[5-[1-(4-methylphenyl)-1H-tetraazol-5-yl]-4-(trifluoromethyl)-2-pyrimidinyl]amine

• Molecular Formula: C14H12F3N7
• Molecular Weight: 335.29 g/mol
• IUPAC Name: N-methyl-5-[1-(4-methylphenyl)tetrazol-5-yl]-4-(trifluoromethyl)pyrimidin-2-amine
• InChI: InChI=1S/C14H12F3N7/c1-8-3-5-9(6-4-8)24-12(21-22-23-24)10-7-19-13(18-2)20-11(10)14(15,16)17/h3-7H,1-2H3,(H,18,19,20)
• InChI Key: KAIGJVCDQRQUMM-UHFFFAOYSA-N
• SMILES: CC1=CC=C(C=C1)N2C(=NN=N2)C3=CN=C(N=C3C(F)(F)F)NC

Description

N-methyl-N-[5-[1-(4-methylphenyl)-1H-tetraazol-5-yl]-4-(trifluoromethyl)-2-pyrimidinyl]amine, also known as MTA, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic properties. MTA is a small molecule that belongs to the class of drugs known as protein methyltransferase inhibitors.

Mechanism of Action

N-methyl-N-[5-[1-(4-methylphenyl)-1H-tetraazol-5-yl]-4-(trifluoromethyl)-2-pyrimidinyl]amine works by inhibiting protein methyltransferases, which are enzymes that add methyl groups to proteins, thereby regulating their activity. By inhibiting these enzymes, N-methyl-N-[5-[1-(4-methylphenyl)-1H-tetraazol-5-yl]-4-(trifluoromethyl)-2-pyrimidinyl]amine can disrupt the normal function of cancer cells and viruses, leading to their death. In addition, N-methyl-N-[5-[1-(4-methylphenyl)-1H-tetraazol-5-yl]-4-(trifluoromethyl)-2-pyrimidinyl]amine has been shown to activate the Nrf2 pathway, which is a cellular defense mechanism that protects cells from oxidative stress and inflammation.
Biochemical and Physiological Effects:
N-methyl-N-[5-[1-(4-methylphenyl)-1H-tetraazol-5-yl]-4-(trifluoromethyl)-2-pyrimidinyl]amine has been shown to have a variety of biochemical and physiological effects, including inhibition of protein methylation, activation of the Nrf2 pathway, and induction of apoptosis in cancer cells. N-methyl-N-[5-[1-(4-methylphenyl)-1H-tetraazol-5-yl]-4-(trifluoromethyl)-2-pyrimidinyl]amine has also been shown to have anti-inflammatory effects and can protect cells from oxidative stress.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-methyl-N-[5-[1-(4-methylphenyl)-1H-tetraazol-5-yl]-4-(trifluoromethyl)-2-pyrimidinyl]amine in lab experiments is its specificity for protein methyltransferases, which allows for targeted inhibition of these enzymes. N-methyl-N-[5-[1-(4-methylphenyl)-1H-tetraazol-5-yl]-4-(trifluoromethyl)-2-pyrimidinyl]amine is also relatively easy to synthesize and has good stability. However, one of the limitations of using N-methyl-N-[5-[1-(4-methylphenyl)-1H-tetraazol-5-yl]-4-(trifluoromethyl)-2-pyrimidinyl]amine in lab experiments is its low solubility in water, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for research on N-methyl-N-[5-[1-(4-methylphenyl)-1H-tetraazol-5-yl]-4-(trifluoromethyl)-2-pyrimidinyl]amine. One area of interest is the development of more potent and selective protein methyltransferase inhibitors based on the structure of N-methyl-N-[5-[1-(4-methylphenyl)-1H-tetraazol-5-yl]-4-(trifluoromethyl)-2-pyrimidinyl]amine. Another area of research is the use of N-methyl-N-[5-[1-(4-methylphenyl)-1H-tetraazol-5-yl]-4-(trifluoromethyl)-2-pyrimidinyl]amine in combination with other drugs to enhance its therapeutic effects. Finally, further studies are needed to explore the potential use of N-methyl-N-[5-[1-(4-methylphenyl)-1H-tetraazol-5-yl]-4-(trifluoromethyl)-2-pyrimidinyl]amine in treating neurological disorders and other diseases.

Synthesis Methods

The synthesis of N-methyl-N-[5-[1-(4-methylphenyl)-1H-tetraazol-5-yl]-4-(trifluoromethyl)-2-pyrimidinyl]amine involves a multi-step process that starts with the reaction of 4-methylphenylhydrazine with 2-chloro-4-trifluoromethylpyrimidine to form 4-(4-methylphenyl)-1H-tetrazole. This intermediate is then reacted with N-methylamine to form the final product, N-methyl-N-[5-[1-(4-methylphenyl)-1H-tetraazol-5-yl]-4-(trifluoromethyl)-2-pyrimidinyl]amine. The synthesis of N-methyl-N-[5-[1-(4-methylphenyl)-1H-tetraazol-5-yl]-4-(trifluoromethyl)-2-pyrimidinyl]amine has been optimized over the years to improve yield and purity.

Scientific Research Applications

N-methyl-N-[5-[1-(4-methylphenyl)-1H-tetraazol-5-yl]-4-(trifluoromethyl)-2-pyrimidinyl]amine has been extensively studied for its potential therapeutic properties in various diseases, including cancer, viral infections, and neurological disorders. In cancer research, N-methyl-N-[5-[1-(4-methylphenyl)-1H-tetraazol-5-yl]-4-(trifluoromethyl)-2-pyrimidinyl]amine has shown promising results as a potent inhibitor of protein methyltransferases, which are enzymes that play a critical role in cancer cell growth and survival. N-methyl-N-[5-[1-(4-methylphenyl)-1H-tetraazol-5-yl]-4-(trifluoromethyl)-2-pyrimidinyl]amine has also been studied for its antiviral properties, particularly against HIV-1 and other retroviruses. In addition, N-methyl-N-[5-[1-(4-methylphenyl)-1H-tetraazol-5-yl]-4-(trifluoromethyl)-2-pyrimidinyl]amine has been shown to have neuroprotective effects and has been studied for its potential use in treating neurodegenerative diseases such as Alzheimer's and Parkinson's.